3-(4-Bromophenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(4-bromophenyl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H17BrN4O/c17-13-5-2-12(3-6-13)4-7-15(22)21-10-14(11-21)20-16-18-8-1-9-19-16/h1-3,5-6,8-9,14H,4,7,10-11H2,(H,18,19,20)
• InChI Key: AQPFFETVGLRBBW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC2=CC=C(C=C2)Br)NC3=NC=CC=N3
• Molecular Formula: C16H17BrN4O
• Molecular Weight: 361.24 g/mol

Description

3-(4-Bromophenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as BRD-K62800669 and is a promising candidate for drug development.

Scientific Research Applications

Hybrid Catalysts in Medicinal Chemistry

Research on hybrid catalysts for the synthesis of pyrimidine scaffolds highlights the importance of such compounds in medicinal chemistry. Pyrimidines serve as key precursors for pharmaceuticals due to their broad synthetic applications and bioavailability. The development of these scaffolds often employs hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, to create substituted derivatives through one-pot multicomponent reactions. These methodologies are pivotal for generating lead molecules with potential therapeutic applications (Parmar, Vala, & Patel, 2023).

Pyrimidine-Based Pharmacological Activities

A review on the synthesis and transformation of 4-phosphorylated 1,3-azoles, including pyrimidine derivatives, outlines their chemical and biological properties. These compounds exhibit a wide range of activities, such as insecticidal, antihypertensive, and antiviral effects. The synthesis involves various strategies, such as cross-coupling reactions and the use of acyclic phosphorus-containing reagents. This area of research demonstrates the versatility of pyrimidine derivatives in developing new pharmacological agents with diverse activities (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018).

Bioactive Compounds with Pyrimidine Scaffolds

Another significant application is the development of bioactive compounds featuring pyrimidine scaffolds. These compounds are designed to exhibit various biological activities, including anticancer, antimicrobial, and antiviral effects. The structural diversity and the potential to modify the pyrimidine ring provide a robust platform for drug discovery and development. The exploration of such compounds contributes to the identification of novel therapeutic agents with optimized properties (Ostrowski, 2022).